Cas no 22986-70-5 (nonatriacontan-20-one)

nonatriacontan-20-one structure
nonatriacontan-20-one structure
Product Name:nonatriacontan-20-one
CAS No:22986-70-5
MF:C39H78O
MW:563.036033153534
CID:1415769
PubChem ID:22644493
Update Time:2025-04-20

nonatriacontan-20-one Chemical and Physical Properties

Names and Identifiers

    • nonatriacontan-20-one
    • 20-Nonatriacontanone
    • LogP
    • SCHEMBL4625033
    • QBPTYPWUCYWIRI-UHFFFAOYSA-N
    • 22986-70-5
    • DTXSID20627273
    • Inchi: 1S/C39H78O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39(40)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-38H2,1-2H3
    • InChI Key: QBPTYPWUCYWIRI-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 562.60564
  • Monoisotopic Mass: 562.60526711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 36
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 18.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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